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Compound of Interest

Compound Name: (2-Amino-5-chlorophenyl)methanol

Cat. No.: B1269084 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount for laboratory safety and regulatory compliance.

This guide provides essential, immediate safety and logistical information for the proper

disposal of (2-Amino-5-chlorophenyl)methanol, ensuring the protection of personnel and the

environment.

Hazard and Safety Data
Understanding the hazard profile of (2-Amino-5-chlorophenyl)methanol is the first step in its

safe management. This compound is a halogenated aromatic amine and should be handled

with care.
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Hazard Classification Description
GHS Precautionary
Statements

Skin Corrosion/Irritation
Category 2: Causes skin

irritation.[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1] P332+P313: If skin

irritation occurs: Get medical

advice/attention.[1]

Serious Eye Damage/Irritation
Category 2: Causes serious

eye irritation.[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P337+P313: If eye irritation

persists: Get medical

advice/attention.[1]

Specific Target Organ Toxicity

(Single Exposure)

Category 3: May cause

respiratory irritation.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]

Experimental Protocol for Disposal
The following protocol details the step-by-step procedure for the safe disposal of (2-Amino-5-
chlorophenyl)methanol. This process is designed to minimize exposure and ensure that the

waste is handled in an environmentally responsible manner.

Personal Protective Equipment (PPE) and Safety
Precautions

PPE: Always wear appropriate personal protective equipment, including a lab coat, chemical-

resistant gloves (such as nitrile rubber), and chemical safety goggles.[1][2]
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Ventilation: Handle the chemical waste in a well-ventilated area, preferably inside a certified

chemical fume hood.[1]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible.

Waste Identification and Segregation
(2-Amino-5-chlorophenyl)methanol is a chlorinated organic compound.

It is critical to segregate this waste stream. Do not mix with non-halogenated organic waste,

aqueous waste, or other incompatible chemicals.[3][4] Mixing waste streams can create

dangerous reactions and significantly increase disposal costs.

Use a designated, properly labeled waste container specifically for halogenated organic

waste.[4][5]

Waste Collection and Containerization
Container Selection: Use a chemically compatible container, such as a high-density

polyethylene (HDPE) or glass bottle, with a secure, leak-proof cap.[5][6] The container must

be in good condition, free of cracks or damage.

Solid Waste: Collect solid (2-Amino-5-chlorophenyl)methanol waste in a dedicated

container for halogenated organic solids.[6]

Liquid Waste (Solutions): If the compound is in a solution, transfer it to a designated

container for halogenated organic liquids. Under no circumstances should this be poured

down the drain.[1][7]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the specific

chemical name "(2-Amino-5-chlorophenyl)methanol," and the hazard characteristics (e.g.,

"Irritant").[4] If other halogenated wastes are added, their names and approximate

concentrations should also be listed.

Storage in a Satellite Accumulation Area (SAA)
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Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which

should be at or near the point of generation and under the control of laboratory personnel.[4]

The SAA must have secondary containment to capture any potential leaks or spills.

Arranging for Final Disposal
Professional Disposal: The final disposal of (2-Amino-5-chlorophenyl)methanol must be

conducted through a licensed professional waste disposal service or your institution's

Environmental Health and Safety (EHS) office.[1][2][7]

Disposal Method: The typical disposal method for this type of waste is high-temperature

incineration in a specialized facility equipped with afterburners and scrubbers to handle the

resulting combustion products.[5][8]

Scheduling Pickup: Do not accumulate large quantities of waste. Contact your EHS office to

schedule a waste pickup in a timely manner.[6]

Disposal of Empty Containers
An "empty" container that held (2-Amino-5-chlorophenyl)methanol must be triple-rinsed

with a suitable solvent (e.g., acetone or ethanol).[4]

The rinsate from this process is also considered hazardous waste and must be collected and

disposed of as halogenated organic liquid waste.[4]

After proper rinsing, deface the original label, and the container can typically be disposed of

as non-hazardous laboratory glass or plastic waste.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (2-
Amino-5-chlorophenyl)methanol in a laboratory setting.
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Start: (2-Amino-5-chlorophenyl)methanol Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type
(Solid or Liquid Solution)

Collect in container for
'Halogenated Organic Solids'

Solid

Collect in container for
'Halogenated Organic Liquids'

Liquid

Step 3: Label Container Correctly
'Hazardous Waste', Chemical Name, Hazards

Step 4: Store in designated Satellite
Accumulation Area (SAA)

with Secondary Containment

Step 5: Contact EHS or Licensed
Waste Contractor for Pickup

End: Waste Properly Disposed
via High-Temp Incineration

Click to download full resolution via product page

Caption: Disposal workflow for (2-Amino-5-chlorophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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